Cas no 58470-10-3 (Benzaldehyde,2,4,6-tripropoxy-)

Benzaldehyde,2,4,6-tripropoxy- structure
58470-10-3 structure
Product Name:Benzaldehyde,2,4,6-tripropoxy-
CAS No:58470-10-3
MF:C16H24O4
MW:280.359365463257
CID:376160
PubChem ID:94062
Update Time:2025-04-19

Benzaldehyde,2,4,6-tripropoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2,4,6-tripropoxy-
    • 2,4,6-tripropoxybenzaldehyde
    • YC8TSA3HDA
    • DTXSID0069252
    • NS00033933
    • 58470-10-3
    • Benzaldehyde, 2,4,6-tripropoxy-
    • EINECS 261-266-3
    • Inchi: 1S/C16H24O4/c1-4-7-18-13-10-15(19-8-5-2)14(12-17)16(11-13)20-9-6-3/h10-12H,4-9H2,1-3H3
    • InChI Key: ZKEZHPWKUOFRIB-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=C(C=C(C=1C=O)OCCC)OCCC

Computed Properties

  • Exact Mass: 280.16752
  • Monoisotopic Mass: 280.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 415.6°Cat760mmHg
  • Flash Point: 182.1°C
  • Refractive Index: 1.505
  • PSA: 44.76
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